On the mechanism of mechanochemical molecular encapsulation in peptidic capsules†

Physical Chemistry Chemical Physics Pub Date: 2017-06-09 DOI: 10.1039/C7CP02603J

Abstract

Molecular encapsulation of C60 inside a hydrogen-bond-sealed semi-flexible peptidic capsule is hindered in solution, yet it proceeds effectively after mechanical milling of a solid sample. We show that the molecular mechanism involves the generation of non-covalently disordered forms that are active in guest uptake. We also show that the solvent-free mechanochemical covalent synthesis of capsules directly results in obtaining disordered, active forms.

Graphical abstract: On the mechanism of mechanochemical molecular encapsulation in peptidic capsules
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